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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable disperse dye is critical in textile chemistry, hinging on the dye's

ability to withstand various environmental and processing stresses. This guide provides an

objective comparison of the fastness properties of several common disperse red dyes,

supported by standardized experimental data. Key performance indicators such as light, wash,

sublimation, and rubbing fastness are crucial for determining the durability and end-use

suitability of a dyed textile.

Quantitative Data Summary
The fastness properties of disperse dyes are evaluated on a numerical scale, where a higher

number indicates better performance. Light fastness is typically rated on a 1-8 scale for ISO

standards, while other properties like washing, sublimation, and rubbing are rated on a 1-5

Grey Scale. The following table summarizes available data for prominent disperse red dyes.
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Dye
Light Fastness
(Xenon Arc)

Wash
Fastness
(Staining)

Sublimation
Fastness

Crocking/Rubb
ing Fastness
(Wet)

C.I. Disperse

Red 60
6[1] 4-5[1] 4-5[1]

No specific data

found

C.I. Disperse

Red 73
6[1] 4-5[1] 4[1] 4-5[1]

C.I. Disperse

Red 167
7-8 5 5

No specific data

found

C.I. Disperse

Red 177
5-6[1] 4-5[1] 5[1]

No specific data

found

Note: Fastness properties can vary based on the dyeing process, substrate, and dye

concentration.[1] While specific quantitative data for C.I. Disperse Red 354 is not readily

available in public literature, its classification as a high-temperature dye suggests it likely

possesses good fastness properties, particularly to sublimation.[1]

Visualization of Fastness Evaluation Workflow
The following diagram illustrates the logical workflow for the comparative evaluation of disperse

dye fastness properties.
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Workflow for Comparative Fastness Evaluation of Disperse Dyes.

Experimental Protocols
The data presented in this guide are determined by standardized methodologies from the

American Association of Textile Chemists and Colorists (AATCC) and the International

Organization for Standardization (ISO).

This test evaluates the resistance of a dye to fading when exposed to an artificial light source

that simulates natural sunlight.[1]

Apparatus: A xenon arc fading lamp apparatus is used as the light source.[2][3]
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Specimen Preparation: Textile samples are cut to a specified size (e.g., at least 70 mm x 120

mm for AATCC 16.3).[3][4]

Procedure: The specimen is exposed to light from the xenon arc lamp under controlled

conditions of temperature and humidity.[2][3] The exposure continues for a specified duration

or until a certain level of fading is observed in a standard blue wool reference fabric exposed

simultaneously.[4][5]

Evaluation: The change in color of the exposed specimen is assessed by comparing it with

an unexposed sample of the same fabric. The degree of fading is rated on a scale of 1 to 8

(for ISO) or by comparison to the AATCC Blue Wool standards.[6][7]

This accelerated test determines the resistance of a textile's color to domestic or commercial

laundering procedures.[8][9] One 45-minute test can simulate five typical home launderings.

[10]

Apparatus: A launderometer with stainless steel containers and steel balls is used.[8][11]

Specimen Preparation: A dyed fabric specimen (e.g., 100 mm x 40 mm) is stitched to a

multifiber adjacent fabric, which contains strips of different common fibers (e.g., cotton,

nylon, polyester).[8][12]

Procedure: The composite specimen is placed in a container with a specified detergent

solution and stainless steel balls to provide abrasive action.[8][9] The container is rotated in

the launderometer at a controlled temperature (e.g., 49°C) for a set time (e.g., 45 minutes).

[13] After the cycle, the specimen is rinsed and dried.[13][14]

Evaluation: The color change of the dyed specimen and the degree of staining on each fiber

of the multifiber fabric are evaluated using standardized gray scales (rated 1 to 5).[8][14]

This test assesses a dye's resistance to dry heat, which is crucial for processes like heat-

setting, ironing, and transfer printing.[15][16][17] It measures the tendency of the dye to

transfer to an adjacent fabric when heated.[1]

Apparatus: A scorch tester or a similar precision heating device is used.[16][18]
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Specimen Preparation: A dyed specimen is placed in contact with a specified undyed fabric.

[19][20]

Procedure: The composite sample is placed in the heating device and subjected to a specific

temperature (e.g., 150°C, 180°C, or 210°C) for a set time (e.g., 30 seconds).[16][19]

Evaluation: After cooling, the change in color of the original specimen and the staining on the

adjacent undyed fabric are assessed using the gray scales for color change and staining,

respectively.[20]

This method determines the resistance of a color to transferring from the fabric surface to

another surface by rubbing.[21][22]

Apparatus: A crockmeter is used for this test.[22][23]

Specimen Preparation: A test specimen of at least 50 mm x 130 mm is required.[24] A

standard white cotton test cloth (crocking cloth) is also prepared.[23]

Procedure: The colored test specimen is mounted on the base of the crockmeter. The

crocking cloth is fixed to the rubbing finger, which exerts a downward force of 9 N.[25] The

finger is then moved back and forth 10 times along a 104 mm track.[25][26] The procedure is

performed with both a dry and a wet crocking cloth.[26]

Evaluation: The amount of color transferred to the white crocking cloth is evaluated by

comparing it to the Gray Scale for Staining or the Chromatic Transference Scale.[27] A rating

from 1 (heavy staining) to 5 (no staining) is assigned.[28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581144#fastness-properties-comparison-of-
different-disperse-red-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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